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Compound of Interest

Compound Name: Decitabine-15N4

Cat. No.: B12350037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and

disposal of Decitabine-15N4, a potent antineoplastic agent. Adherence to these procedures is

critical to ensure personnel safety and environmental protection. As a cytotoxic compound, all

materials that come into contact with Decitabine-15N4 are to be treated as hazardous waste.

Summary of Material Properties and Hazards
Decitabine-15N4, an isotopically labeled form of Decitabine, is a hazardous substance that

requires careful handling. The following table summarizes key data pertinent to its safe use and

disposal.
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Property Data Source

Chemical Stability

Chemically unstable in

aqueous solutions;

decomposes at physiological

temperature and pH.[1][2]

Susceptible to degradation

under acidic and oxidative

conditions.[3]

[1][2][3]

GHS Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation. H341:

Suspected of causing genetic

defects. H360: May damage

fertility or the unborn child.

Not explicitly found in search

results

Storage Temperature Long-term storage at -20°C.
Not explicitly found in search

results

Solubility

DMSO: slightly soluble

(heated), Methanol: slightly

soluble.

Not explicitly found in search

results

Procedural Guidance for Safe Handling and
Disposal
There are no established protocols for the chemical inactivation of Decitabine-15N4 in a

laboratory setting. The standard and required method of disposal is through a certified

hazardous waste management service. The following step-by-step procedures outline the

operational plan for handling Decitabine-15N4 from receipt to final disposal.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Decitabine-15N4 in any form

(powder or solution).
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Gloves: Wear double chemotherapy-grade gloves (e.g., nitrile).[4][5][6] Change gloves every

hour or immediately if contaminated, torn, or punctured.[5][6]

Gown: A solid-front, impermeable gown with long sleeves and tight-fitting cuffs is required.[4]

[5][6]

Eye Protection: Use safety goggles or a full-face shield.[4][5]

Respiratory Protection: If there is a risk of aerosolization, especially when handling the

powder form, work must be conducted in a certified chemical fume hood or a Class II, Type

B2 biosafety cabinet.[4] An N100 respirator may be required if engineering controls are not

available.

Spill Management
In the event of a spill, immediate action is necessary to minimize exposure and contamination.

Alert Personnel: Immediately notify others in the vicinity.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Before cleaning, ensure you are wearing the full PPE described

above. For spills larger than 5 mL, a respirator and eye protection are essential.[5][6]

Contain and Clean:

Cover liquid spills with absorbent pads; for solid spills, gently cover with damp absorbent

material to avoid raising dust.

Clean the spill area thoroughly with a detergent solution, followed by a rinse with clean

water.[5][6] 70% isopropyl alcohol is also cited as an acceptable decontaminant.[5]

Work from the outer edge of the spill towards the center.

Dispose of Waste: All cleaning materials must be disposed of as bulk cytotoxic waste in a

designated, sealed hazardous waste container.[5][6]

Waste Segregation and Disposal
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Proper segregation of cytotoxic waste is crucial for regulatory compliance and safety. Waste is

categorized as either "trace" or "bulk" chemotherapy waste.

Trace Cytotoxic Waste:

Definition: Items that are contaminated through contact with or contain residual amounts of

Decitabine-15N4. This includes empty vials, syringes, IV bags, gloves, gowns, and

absorbent pads.[7]

Disposal:

Sharps: Needles, empty syringes, and vials must be placed directly into a designated

chemotherapy sharps container. These are typically yellow with a purple lid.[8]

Non-Sharps: Contaminated PPE and other disposable items should be placed in a

designated cytotoxic waste bag (often yellow or marked with a "chemo" symbol) and

then into a rigid, leak-proof container.[4][9]

Bulk Cytotoxic Waste:

Definition: Unused or expired Decitabine-15N4, solutions containing pourable amounts of

the drug, and materials used to clean up large spills.[7]

Disposal:

Bulk cytotoxic waste must be collected in a specifically labeled hazardous waste

container.[4]

Do not mix this waste with other chemical or biohazardous waste streams.[4][8]

Containers must be sealed, properly labeled with a hazardous waste tag, and stored in

a designated satellite accumulation area.

Final Disposal Procedure
Container Management: Ensure all waste containers are securely sealed when three-

quarters full to prevent overfilling and spills.
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Labeling: All containers must be clearly labeled as "Cytotoxic Waste" and include details of

the contents as per your institution's and local regulations.

Collection: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup of the hazardous waste.[4][5]

Incineration: The standard final disposal method for cytotoxic waste is high-temperature

incineration by a licensed hazardous waste management facility.[7]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Decitabine-
15N4 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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